Cas no 2228580-60-5 (2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol)

• Product Name: 2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol
• CAS No: 2228580-60-5
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6482735
• PubChem ID: 165646297
• Update Time: 2025-06-08

2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol
• 2228580-60-5
• EN300-1760659
• 2-methyl-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-2-ol

• Inchi： 1S/C11H18N2O2S/c1-11(2,14)7-9-8-12-10(16-9)13-3-5-15-6-4-13/h8,14H,3-7H2,1-2H3
• InChI Key： BHXZWUXUMYBRON-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1N1CCOCC1)CC(C)(C)O

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol

Introduction to 2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol (CAS No. 2228580-60-5)

2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol, identified by its CAS number 2228580-60-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives class, which is well-documented for its broad spectrum of biological activities. The presence of a morpholine moiety in its structure enhances its pharmacological potential, making it a subject of extensive research for potential therapeutic applications.

The molecular framework of 2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The thiazole ring is a core structural unit known for its involvement in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The morpholine substituent further modulates the compound's pharmacokinetic profile, potentially improving solubility and bioavailability. These features make it an attractive candidate for drug discovery and development.

In recent years, there has been a surge in research focused on thiazole derivatives due to their demonstrated efficacy in modulating multiple disease pathways. Studies have highlighted the role of thiazole compounds in inhibiting enzymes and receptors involved in cancer progression, neurodegenerative diseases, and infectious disorders. The specific arrangement of atoms in 2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol suggests potential interactions with biological targets that could lead to novel therapeutic interventions.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. Researchers have been exploring derivatives of thiazole with morpholine substituents to enhance their binding affinity and selectivity towards specific biological targets. Preliminary computational studies indicate that 2-methyl-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-2-ol may exhibit favorable interactions with proteins involved in metabolic pathways relevant to metabolic syndrome and diabetes. This aligns with the growing interest in developing treatments that target these conditions.

The morpholine group in the structure is particularly noteworthy for its ability to enhance the compound's solubility in both aqueous and lipid environments. This dual solubility profile is advantageous for formulating drugs that require systemic delivery, as it allows for better penetration across biological membranes while maintaining stability in bodily fluids. Such properties are critical for achieving therapeutic efficacy without compromising safety.

Current research efforts are focused on synthesizing analogs of 2-methyl-1-2-(morpholin-4-yi)-1,3-thiazol -5 -y lpropan - 2 - ol (CAS No. 2228580 - 60 - 5) to optimize their pharmacological profiles. By modifying substituents or altering the core thiazole ring, scientists aim to fine-tune the compound's activity against specific diseases while minimizing side effects. Advances in high-throughput screening technologies have accelerated this process, enabling rapid identification of promising candidates for further investigation.

Another area of interest is the exploration of 2-methyl - 1 - 2 -(morpholin - 4 - yl) - 1 , 3 - thiazol - 5 - ylpropan - 2 - ol's potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Thiazole derivatives have shown promise in reducing inflammatory responses by inhibiting key signaling pathways such as NFκB and MAPK. The morpholine moiety may further enhance this effect by stabilizing protein-protein interactions involved in inflammation.

The synthesis of CAS No. 2228580 - 60 - 5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and cyclization are commonly employed to construct the thiazole ring system. The introduction of the morpholine group typically follows a nucleophilic aromatic substitution or reductive amination approach, depending on the synthetic route chosen.

In vitro studies have begun to unravel the mechanistic basis of 2-methyl - 1 - 2 -(morpholin - 4 - yl) - 1 , 3 - thiazol - 5 - ylpropan - 2 - ol's biological activity. Initial experiments suggest that it may interact with enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are crucial in producing pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting these enzymes, the compound could exert anti-inflammatory effects comparable to existing therapeutics but with potentially improved efficacy or reduced toxicity.

The future prospects for CAS No. 2228580 - 60 - 5 are promising, with ongoing research aimed at elucidating its full pharmacological spectrum. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced properties suitable for clinical development. As our understanding of disease mechanisms continues to evolve, compounds like this one may play a pivotal role in addressing unmet medical needs.